![molecular formula C12H13NO3 B054816 4-Amino-3-benzo(b)furan-2-ylbutanoic acid CAS No. 121838-28-6](/img/structure/B54816.png)
4-Amino-3-benzo(b)furan-2-ylbutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-3-benzo(b)furan-2-ylbutanoic acid, also known as ABF, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications in various fields. ABF is a derivative of butyric acid and has a molecular formula of C14H13NO3. In
Mechanism of Action
The mechanism of action of 4-Amino-3-benzo(b)furan-2-ylbutanoic acid is not fully understood, but studies have suggested that it may act through various pathways such as the inhibition of histone deacetylases (HDACs) and the activation of peroxisome proliferator-activated receptors (PPARs). HDACs are enzymes that play a role in gene expression and have been found to be overexpressed in various cancers. This compound has been shown to inhibit HDACs, leading to the induction of apoptosis and inhibition of cell proliferation. PPARs are nuclear receptors that play a role in lipid metabolism and inflammation. This compound has been found to activate PPARs, leading to the reduction of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce the expression of oncogenes. In neurodegenerative diseases, this compound has been found to reduce oxidative stress and inflammation, leading to neuroprotection. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of 4-Amino-3-benzo(b)furan-2-ylbutanoic acid is its potential therapeutic applications in various fields. This compound has been found to have anticancer, neuroprotective, and anti-inflammatory effects, making it a promising candidate for drug development. However, one limitation of this compound is its synthesis method, which involves a multistep reaction process and requires specialized equipment and expertise.
Future Directions
There are several future directions for 4-Amino-3-benzo(b)furan-2-ylbutanoic acid research. One direction is to explore its potential therapeutic applications in other fields such as cardiovascular diseases and metabolic disorders. Another direction is to optimize its synthesis method to make it more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound is a promising compound that has the potential to be developed into a therapeutic agent for various diseases.
Synthesis Methods
4-Amino-3-benzo(b)furan-2-ylbutanoic acid can be synthesized through a multistep reaction process. The first step involves the reaction of 4-nitrobenzo(b)furan with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then reduced to this compound using a reducing agent such as sodium borohydride. The final product is obtained after purification and isolation.
Scientific Research Applications
4-Amino-3-benzo(b)furan-2-ylbutanoic acid has shown potential therapeutic applications in various fields such as cancer treatment, neurodegenerative diseases, and inflammation. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurodegenerative diseases, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Properties
121838-28-6 | |
Molecular Formula |
C12H13NO3 |
Molecular Weight |
219.24 g/mol |
IUPAC Name |
4-amino-3-(1-benzofuran-2-yl)butanoic acid |
InChI |
InChI=1S/C12H13NO3/c13-7-9(6-12(14)15)11-5-8-3-1-2-4-10(8)16-11/h1-5,9H,6-7,13H2,(H,14,15) |
InChI Key |
SRLRWPSSQWUHQC-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=C(O2)C(CC(=O)O)CN |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(CC(=O)O)CN |
synonyms |
4-amino-3-benzo(b)furan-2-ylbutanoic acid BFG-butanoic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.